Granulatamides A
Overview
Description
Granulatamides A is a natural product found in Eunicella granulata with data available.
Scientific Research Applications
Cytotoxic Properties in Cancer Research
Granulatamides A, identified as tryptamine derivatives isolated from the soft coral Eunicella granulata, have shown moderate in vitro cytotoxicity against human tumor cell lines. This suggests potential applications in cancer research, specifically in the development of new anticancer agents (Reyes, Martín, & Fernández, 2006).
Synthesis Methods for Granulatamides A
Horner–Wadsworth–Emmons (HWE) Z-selective olefination was utilized for the first synthesis of granulatamide A, a naturally occurring cytotoxic tryptamine derivative. This synthesis method is significant for the scientific study and potential pharmacological applications of granulatamides A (Pakhare & Kusurkar, 2016).
Granulatamides in Marine Biology Research
Studies on marine organisms, such as the small mollusc chiton Acanthopleura granulata, have shown multifunctionality in their biomineralized armor, which is both mechanically strong and capable of image capture. These studies provide insights into the materials science and biological applications of granulatamides in understanding and harnessing multifunctional natural materials (Li et al., 2015).
Genetic Research with Oryza Granulata
Genetic studies involving Oryza granulata have provided important resources for functional and evolutionary studies in rice. The genetic variation and adaptive evolution observed in Oryza granulata are essential for scientific research and breeding programs. These studies indirectly highlight the significance of granulatamides in the broader context of plant genetics and evolution (Yang et al., 2018).
Implications in Ecological Research
Granulatamides, due to their origin from marine and plant sources, have implications in ecological research. Studies on various species such as Morula granulata and Saxifraga granulata, although not directly linked to granulatamides A, underscore the importance of these compounds in understanding ecological interactions and environmental adaptations (Reitsema & Spickett, 1999); (Walisch et al., 2022).
properties
Product Name |
Granulatamides A |
|---|---|
Molecular Formula |
C23H34N2O |
Molecular Weight |
354.5 g/mol |
IUPAC Name |
(Z)-N-[2-(1H-indol-3-yl)ethyl]-3-methyldodec-2-enamide |
InChI |
InChI=1S/C23H34N2O/c1-3-4-5-6-7-8-9-12-19(2)17-23(26)24-16-15-20-18-25-22-14-11-10-13-21(20)22/h10-11,13-14,17-18,25H,3-9,12,15-16H2,1-2H3,(H,24,26)/b19-17- |
InChI Key |
OJKZELGKDKBJTP-ZPHPHTNESA-N |
Isomeric SMILES |
CCCCCCCCC/C(=C\C(=O)NCCC1=CNC2=CC=CC=C21)/C |
Canonical SMILES |
CCCCCCCCCC(=CC(=O)NCCC1=CNC2=CC=CC=C21)C |
synonyms |
granulatamide A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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